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Compound of Interest

Compound Name: Everolimus-d4

Cat. No.: B10778681

This guide provides essential safety and logistical information for the proper disposal of
Everolimus-d4, a deuterated internal standard used in research and development. Given that
the toxicological properties of Everolimus-d4 have not been thoroughly investigated, it is
imperative to handle and dispose of it with the same precautions as its non-deuterated parent
compound, Everolimus, which is a potent immunosuppressant and anti-cancer agent.[1][2]

Hazard Assessment and Safety Precautions

Everolimus is suspected of causing cancer, damaging fertility or the unborn child, and causing
organ damage through prolonged or repeated exposure.[3] It is also harmful to aquatic life with
long-lasting effects.[3] While Everolimus-d4 is intended for research and is not bioactive in the
same way, the core molecule's hazards must be respected.[4] Deuterium itself is a stable, non-
radioactive isotope of hydrogen and is generally considered to have low toxicity.[5][6] However,
the chemical and toxicological properties of Everolimus-d4 are dictated by the parent
molecule.

Personal Protective Equipment (PPE) is mandatory when handling Everolimus-d4 waste.

e Gloves: Double glove with nitrile or latex gloves.[7]

o Eye Protection: Wear safety glasses or chemical safety goggles.[8]

o Lab Coat: A lab coat or other protective clothing is required to prevent skin exposure.[7][8]

o Respiratory Protection: If handling the powder form outside of a certified chemical fume
hood, a NIOSH-approved respirator (e.g., N100) should be used.[7]
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Waste Characterization and Segregation

Due to the hazardous nature of the parent compound, Everolimus-d4 waste must be treated
as hazardous pharmaceutical waste. It should not be disposed of down the drain or in regular
solid waste.[9][10]

Key Steps for Segregation:

« Identify all waste streams: This includes pure Everolimus-d4, solutions containing it,
contaminated consumables (e.g., pipette tips, vials, gloves), and grossly contaminated PPE.

o Use designated containers: All Everolimus-d4 waste must be collected in a dedicated,
properly labeled hazardous waste container.

¢ Avoid mixing: Do not mix Everolimus-d4 waste with other waste streams, such as
biohazardous waste or non-hazardous lab trash.

Step-by-Step Disposal Protocol

Step 1: Container Selection and Labeling

» Select a leak-proof, sealable container compatible with the waste type (e.g., a rigid plastic
container for solids, a glass or plastic bottle for liquids).

» Label the container clearly with "Hazardous Waste," the chemical name "Everolimus-d4,"
and any associated hazards (e.g., "Toxic," "Suspected Carcinogen").

Step 2: Waste Collection

¢ Solid Waste: Place all contaminated items such as unused powder, weighing papers,
contaminated gloves, and plasticware directly into the labeled hazardous waste container.

o Liquid Waste: If Everolimus-d4 is in a solvent (e.g., acetonitrile), collect it in a designated
hazardous liquid waste container. Note the solvent and estimated concentration on the label.

o Empty Containers: Empty vials that once held Everolimus-d4 should also be disposed of as
hazardous waste.[7]
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Step 3: On-site Storage

o Keep the hazardous waste container sealed when not in use.

» Store the container in a designated, secure satellite accumulation area within the laboratory.
o Ensure the storage area is away from incompatible materials.

Step 4: Final Disposal

» Arrange for the pickup and disposal of the waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

e Hazardous pharmaceutical waste is typically disposed of via high-temperature incineration at
a permitted facility.[10][11]

e Ensure all required documentation, such as a hazardous waste manifest, is completed
accurately.

Data Summary for Handling and Disposal

The following table summarizes key information for Everolimus-d4 relevant to its safe handling
and disposal.
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Property Data Source(s)
40-0O-(2-Hydroxyethyl-

Chemical Name (e-Hy ) yery [4]
d4)rapamycin

CAS Number 1338452-54-2 [4][12]

Molecular Formula Cs3H79DaNO14 [4]

] Internal standard for

Primary Use o ] [12][13]
quantification of everolimus
Suspected carcinogen,
Suspected reproductive toxin,

Known Hazards (Parent) Causes organ damage [3]
(repeated exposure), Harmful
to aquatic life

) o Hazardous Pharmaceutical

Disposal Classification [1O][11][14]

Waste
] Incineration via a licensed

Recommended Disposal - [10][11]
hazardous waste facility
Do not sewer (flush down the

Prohibited Disposal drain) or dispose of in regular [9][10]

trash

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Everolimus-d4 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Everolimus-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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